Cas no 1431728-66-3 (2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine
• CAS No: 1431728-66-3
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 5763351
• PubChem ID: 83705581
• Update Time: 2025-05-26

2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1431728-66-3
• EN300-1967012
• 2-(3,5-DICHLOROPHENYL)-2-METHYLPROPAN-1-AMINE
• 2-(3,5-Dichloro-phenyl)-2-methyl-propylamine
• Benzeneethanamine, 3,5-dichloro-β,β-dimethyl-
• 2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine

• Inchi： 1S/C10H13Cl2N/c1-10(2,6-13)7-3-8(11)5-9(12)4-7/h3-5H,6,13H2,1-2H3
• InChI Key： LLEQVHULGGMBPH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C)(C)CN)Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 266.9±25.0 °C(Predicted)
• pka: 9.47±0.10(Predicted)

Additional information on 2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine

Professional Introduction to 2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine (CAS No. 1431728-66-3)

2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1431728-66-3, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this amine derivative consists of a phenyl ring substituted with two chlorine atoms at the 3rd and 5th positions, coupled with a methyl-substituted isobutyl chain, forming a tertiary amine group. This configuration imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in synthetic chemistry.

The compound’snomenclature follows the IUPAC system, precisely describing its chemical composition and arrangement. The presence of 3,5-dichlorophenyl moiety enhances its electronic properties, influencing its solubility and reactivity in various organic reactions. The tertiary amine functionality further contributes to its versatility, allowing for further derivatization and functional group transformations. These characteristics make 2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine a compound of interest in medicinal chemistry, particularly in the synthesis of bioactive molecules.

In recent years, research has highlighted thepharmacological significance of amine derivatives in addressing various therapeutic challenges. The structural motif of 2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine has been explored for its potential role in modulating biological pathways associated with inflammation, pain management, and neurodegenerative diseases. Studies have demonstrated that substituents on the aromatic ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of molecules. The dichloro substitution pattern enhances lipophilicity, facilitating better cell membrane penetration, which is crucial for drugs targeting intracellular pathways.

Thesynthetic pathways involving 2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine have been optimized for efficiency and scalability. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to construct the desired framework with high regioselectivity. These methods not only improve yield but also minimize byproduct formation, aligning with green chemistry principles. The compound’s stability under various reaction conditions further underscores its utility as a building block in multi-step syntheses.

One of the most compelling aspects of 2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine is itsbiological activity. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. The dichlorophenyl group acts as a key pharmacophore, interacting with specific residues in the active sites of these enzymes. This interaction modulates their catalytic activity, leading to reduced production of pro-inflammatory mediators like prostaglandins and leukotrienes.

Thedrug discovery pipeline has incorporated this compound into several lead optimization programs. Its structural features allow for modifications that can enhance binding affinity and selectivity towards target proteins. For instance, introducing additional polar functional groups can improve water solubility while maintaining efficacy. Computational modeling techniques such as molecular docking have been instrumental in predicting how different analogs might interact with biological targets at the atomic level. This approach accelerates the identification of promising candidates for further development.

In addition to itstherapeutic potential, 2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine has shown promise inAntimicrobial Applications. The chlorine atoms on the phenyl ring contribute to its ability to disrupt bacterial cell membranes by interacting with lipid bilayers. Preliminary research suggests that certain derivatives exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria. This finding is particularly relevant in an era where antibiotic resistance poses a significant global health challenge. The development of novel antimicrobial agents derived from structurally diverse compounds like this one is critical for combating resistant strains.

Thesafety profile of 2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine has been evaluated through rigorous toxicological studies. Initial assessments indicate moderate acute toxicity upon oral or dermal administration, with no significant organ-specific effects observed at lower doses. However, prolonged exposure studies are necessary to fully understand long-term health implications. Regulatory agencies require comprehensive toxicological data before approving new drug candidates for clinical use. Therefore, ongoing research aims to refine synthetic routes to produce higher-purity forms while minimizing hazardous byproducts.

Thecatalytic applications of this compound extend beyond pharmaceutical synthesis into materials science and agrochemical production. Its ability to participate in diverse organic transformations makes it a valuable catalyst or intermediate in industrial processes requiring precise control over reaction outcomes. For example,catalytic asymmetric hydrogenation utilizing derivatives of this amine can produce enantiomerically pure compounds essential for chiral drugs and fine chemicals.

In conclusion,2-(3,5-Dichlorophenyl)-2-methylpropan-1-amine (CAS No.1431728-66-3)warrants continued investigation due to its multifaceted utility. Its unique structural features offer opportunities for innovation across multiple sectors including medicine,catalysis,and material science.
The integration of advanced synthetic methodologies alongside computational drug design promises to unlock new possibilities for harnessing this versatile compound’s potential.
The ongoing research efforts underscore its significance as a cornerstone molecule in modern chemical biology.